1,2,5-Trifluoro-3-iodo-4-methoxybenzene

• Molecular Formula: C7H4F3IO
• Molecular Weight: 288.01 g/mol
• IUPAC Name: 1,2,5-trifluoro-3-iodo-4-methoxybenzene
• InChI: InChI=1S/C7H4F3IO/c1-12-7-4(9)2-3(8)5(10)6(7)11/h2H,1H3
• InChI Key: HUWRDWXNNOPNMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1F)F)F)I

Description

1,2,5-Trifluoro-3-iodo-4-methoxybenzene is a halogenated aromatic compound characterized by a benzene ring substituted with three fluorine atoms at positions 1, 2, and 5, an iodine atom at position 3, and a methoxy group (-OMe) at position 4. This arrangement creates a unique electronic and steric profile due to the interplay of electron-withdrawing halogens (F, I) and the electron-donating methoxy group. Such compounds are often intermediates in agrochemical or pharmaceutical synthesis, leveraging halogen substituents for stability and reactivity in cross-coupling reactions . The iodine atom, in particular, enhances versatility in Suzuki-Miyaura or Ullmann-type couplings due to its polarizable C–I bond .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2,5-Trifluoro-3-iodo-4-methoxybenzene typically involves electrophilic aromatic substitution reactions. One common method includes the following steps:

Starting Material: 1,2,5-Trifluorobenzene.

Industrial Production Methods

Industrial production of 1,2,5-Trifluoro-3-iodo-4-methoxybenzene may involve similar synthetic routes but on a larger scale. The process would be optimized for yield, purity, and cost-effectiveness. Continuous flow reactors and automated systems could be employed to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

1,2,5-Trifluoro-3-iodo-4-methoxybenzene undergoes various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The iodine atom can be reduced to form a hydrogen-substituted product.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide (NaN3) or potassium cyanide (KCN) in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reagents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) in anhydrous solvents.

Major Products

Substitution: Formation of azido, cyano, or other substituted derivatives.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of hydrogen-substituted benzene derivatives.

Scientific Research Applications

1,2,5-Trifluoro-3-iodo-4-methoxybenzene has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Potential use in the development of bioactive compounds and pharmaceuticals.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1,2,5-Trifluoro-3-iodo-4-methoxybenzene depends on the specific reactions it undergoes. In electrophilic aromatic substitution, the compound acts as an electron-rich aromatic system that can react with electrophiles to form substituted products. The presence of fluorine atoms enhances the electron-withdrawing effect, making the benzene ring more reactive towards electrophiles.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The compound’s properties are influenced by substituent type, position, and electronic effects. Below is a comparative analysis with analogous halogenated benzene derivatives:

Compound Name	Molecular Weight (g/mol)	Substituents	Key Properties/Applications
1,2,5-Trifluoro-3-iodo-4-methoxybenzene	~328.0 (estimated)	3×F, I, OMe	High polarity; potential Suzuki coupling intermediate
1,2,4,5-Tetrachloro-3-methoxybenzene	246.9	4×Cl, OMe	Pesticide (tetrachloroanisole); high lipophilicity
1,2,4-Trichloro-5-((4-chlorophenyl)thio)benzene	~356.5	3×Cl, S-C₆H₄Cl	Acaricide (tetrasul); sulfur enhances bioactivity
4-Amino-5-(3-fluorophenyl)-2H-1,2,4-triazole-3-thione	~223.3	Fluorophenyl, triazole, thione	Antifungal agent; thione group aids metal coordination

Key Observations:

• Halogen Effects : Fluorine’s electronegativity deactivates the ring more strongly than chlorine, reducing electrophilic substitution reactivity. Iodine’s larger atomic radius introduces steric hindrance but facilitates nucleophilic aromatic substitution (NAS) compared to lighter halogens .
• Methoxy Group: The -OMe group donates electrons via resonance, activating the ring at specific positions (e.g., para to methoxy) for further functionalization, a feature absent in non-oxygenated analogs .
• Applications : Iodinated derivatives are preferred in radiopharmaceuticals due to iodine’s isotopic versatility, whereas chlorinated analogs dominate in pesticides .

Reactivity in Cross-Coupling Reactions

• Iodine vs. Bromine/Chlorine : The C–I bond in 1,2,5-Trifluoro-3-iodo-4-methoxybenzene undergoes oxidative addition more readily than C–Br or C–Cl bonds in palladium-catalyzed reactions, enabling milder reaction conditions . For example, analogous iodobenzene derivatives achieve Suzuki coupling yields >80% at 60°C, whereas brominated counterparts require >100°C .
• Fluorine’s Influence: Fluorine’s inductive effect stabilizes negative charge buildup during NAS, enhancing regioselectivity compared to non-fluorinated analogs .

Computational Insights

Density-functional theory (DFT) studies highlight the compound’s thermochemical stability. Hybrid functionals incorporating exact exchange terms (e.g., B3LYP) predict bond dissociation energies (BDEs) for C–I (~50 kcal/mol) and C–F (~126 kcal/mol) with <3 kcal/mol error, validating its synthetic utility .